Cas no 4578-66-9 (Benzoic acid,2-(benzoyloxy)-)

• Product Name: Benzoic acid,2-(benzoyloxy)-
• CAS No: 4578-66-9
• MF: C₁₄H₁₀O₄
• MW: 242.226804256439
• CID: 333334
• PubChem ID: 78331
• Update Time: 2025-04-19

Benzoic acid,2-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(benzoyloxy)-
• 2-Benzoyloxybenzoic acid
• MFCD02182258
• EINECS 224-963-3
• Benzoylsalicylsaure
• Benzoic acid, 2-(benzoyloxy)-
• 4578-66-9
• DTXSID70963436
• AL-398/25017022
• NS00048019
• 2-(benzoyloxy)benzoic acid
• SCHEMBL1979275
• QSOVSKMNRYAVJR-UHFFFAOYSA-N
• G70773

• Inchi： 1S/C14H10O4/c15-13(16)11-8-4-5-9-12(11)18-14(17)10-6-2-1-3-7-10/h1-9H,(H,15,16)
• InChI Key： QSOVSKMNRYAVJR-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 242.0579
• Monoisotopic Mass: 242.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones